Cas no 502612-42-2 ((S)-5,6,7,8-Tetrahydroisoquinolin-5-amine)

• Product Name: (S)-5,6,7,8-Tetrahydroisoquinolin-5-amine
• CAS No: 502612-42-2
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 1021667
• Update Time: 2025-11-01

(S)-5,6,7,8-Tetrahydroisoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinamine,5,6,7,8-tetrahydro-,(5S)-(9CI)
• (S)-5,6,7,8-Tetrahydroisoquinolin-5-amine
• (5S)-5,6,7,8-Tetrahydro-isoquinolin-5-ylamine

• Inchi： 1S/C9H12N2/c10-9-3-1-2-7-6-11-5-4-8(7)9/h4-6,9H,1-3,10H2/t9-/m0/s1
• InChI Key： YURMVGXJVVCSMU-VIFPVBQESA-N
• SMILES： N[C@@H]1C2C=CN=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Topological Polar Surface Area: 38.9

Additional information on (S)-5,6,7,8-Tetrahydroisoquinolin-5-amine

Comprehensive Overview of (S)-5,6,7,8-Tetrahydroisoquinolin-5-amine (CAS No. 502612-42-2)

(S)-5,6,7,8-Tetrahydroisoquinolin-5-amine (CAS No. 502612-42-2) is a chiral amine derivative of tetrahydroisoquinoline, a scaffold widely recognized for its pharmacological significance. This compound has garnered attention in medicinal chemistry due to its potential applications in drug discovery, particularly in targeting neurological and cardiovascular disorders. The (S)-enantiomer is often preferred for its stereospecific interactions with biological targets, making it a valuable intermediate in asymmetric synthesis.

Recent studies highlight the growing interest in tetrahydroisoquinoline derivatives, driven by their role in developing novel therapeutics. Researchers are exploring (S)-5,6,7,8-Tetrahydroisoquinolin-5-amine as a building block for G-protein-coupled receptor (GPCR) modulators, a hot topic in drug development. GPCRs are implicated in numerous diseases, and the demand for selective ligands has surged, aligning with trends in personalized medicine. The compound's chiral purity and structural flexibility make it a candidate for optimizing drug efficacy and reducing off-target effects.

From a synthetic perspective, CAS No. 502612-42-2 is often synthesized via asymmetric hydrogenation or enzymatic resolution, methods that align with green chemistry principles. This resonates with the pharmaceutical industry's shift toward sustainable practices. Questions like "How to synthesize (S)-5,6,7,8-Tetrahydroisoquinolin-5-amine?" or "What are the applications of tetrahydroisoquinoline amines?" frequently appear in academic and industrial search queries, reflecting its relevance.

The compound's physicochemical properties, such as its logP and pKa, are critical for pharmacokinetic profiling. Its water solubility and stability under physiological conditions are frequently discussed in forums, as these factors influence its suitability for oral bioavailability. Additionally, (S)-5,6,7,8-Tetrahydroisoquinolin-5-amine has been investigated for its potential to cross the blood-brain barrier (BBB), a key consideration for CNS-targeted drugs.

In the context of intellectual property, patents involving 502612-42-2 often focus on its use in dopamine receptor ligands or adrenergic agonists. This aligns with the rise in neurodegenerative disease research and the search for non-opioid analgesics. The compound's versatility is further underscored by its appearance in literature discussing allosteric modulators and enzyme inhibitors.

For researchers sourcing (S)-5,6,7,8-Tetrahydroisoquinolin-5-amine, quality control is paramount. Analytical techniques like HPLC and chiral chromatography are emphasized to ensure enantiomeric excess (>99%), a common search term among buyers. Suppliers often highlight GMP compliance and scalability to meet preclinical demands, addressing FAQs about "reliable suppliers of CAS 502612-42-2."

Looking ahead, the integration of AI-driven drug design and fragment-based screening could expand the utility of this compound. Its molecular framework is compatible with structure-activity relationship (SAR) studies, a trending topic in computational chemistry. As the scientific community prioritizes drug repurposing, (S)-5,6,7,8-Tetrahydroisoquinolin-5-amine may find new applications beyond its current scope.